3-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

• IUPAC Name: 3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• InChI: InChI=1S/C13H21BN2O2/c1-6-9-7-10(8-16-11(9)15)14-17-12(2,3)13(4,5)18-14/h7-8H,6H2,1-5H3,(H2,15,16)
• InChI Key: OKHCSTXFLYSGAV-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(N=C2)N)CC
• Molecular Formula: C13H21BN2O2
• Molecular Weight: 248.13 g/mol
• CAS RN: 1188298-76-1

Description

3-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine, commonly known as ETPD, is an organic compound that is used in a variety of scientific research applications. This compound has unique properties that make it ideal for a wide range of experiments and studies.

Scientific Research Applications

ETPD has a variety of scientific research applications. It has been used in the study of enzyme inhibition and drug metabolism, as well as in the development of new drugs and drug delivery systems. Additionally, it has been used in the study of the structure and function of proteins and nucleic acids. It has also been used in the study of the mechanisms of action of drugs and in the development of new therapeutic agents.

Mechanism of Action

ETPD has been shown to act as an inhibitor of enzymes, specifically those involved in the metabolism of drugs. It has also been shown to bind to nucleic acids, proteins, and other molecules, which can affect their structure and function. Additionally, it has been shown to interact with various receptors, which can affect the activity of certain cells and tissues.
Biochemical and Physiological Effects
ETPD has been shown to have a variety of biochemical and physiological effects. In studies, it has been shown to inhibit the activity of certain enzymes, which can affect the metabolism of drugs and other molecules. Additionally, it has been shown to interact with various receptors, which can affect the activity of certain cells and tissues. It has also been shown to affect the structure and function of proteins and nucleic acids.

Advantages and Limitations for Lab Experiments

ETPD has several advantages for lab experiments. First, it is relatively easy to synthesize, which makes it a cost-effective and time-efficient option for research. Additionally, it has a wide range of applications, which makes it a versatile option for a variety of experiments. However, it also has some limitations. For example, it is not water-soluble, which can make it difficult to use in certain experiments. Additionally, it is not very stable, which can make it difficult to store for long periods of time.

Future Directions

There are a number of potential future directions for research involving ETPD. One potential direction is the development of new drugs and drug delivery systems that utilize ETPD. Additionally, research could focus on the structure and function of proteins and nucleic acids in the presence of ETPD. Additionally, more research could be conducted on the biochemical and physiological effects of ETPD and its potential therapeutic applications. Finally, research could focus on the development of new synthesis methods for ETPD, as well as on improving the stability of the compound for longer-term storage.

Synthesis Methods

ETPD can be synthesized from a variety of starting materials, including ethyl bromide, boron trifluoride, and pyridine. The synthesis requires a multi-step process, beginning with the reaction of ethyl bromide with boron trifluoride to form ethyl boron trifluoride. This is followed by a reaction with pyridine to form the desired product, ETPD. The reaction can be conducted in an inert atmosphere and under a nitrogen atmosphere.